2-(3-Cyclopropyl-6-(4-ethylphenyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid

• IUPAC Name: 2-[3-cyclopropyl-6-(4-ethylphenyl)-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C20H18F3N3O2/c1-2-11-3-5-12(6-4-11)15-9-14(20(21,22)23)17-18(13-7-8-13)25-26(10-16(27)28)19(17)24-15/h3-6,9,13H,2,7-8,10H2,1H3,(H,27,28)
• InChI Key: AXURTPWKASTSRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=NN3CC(=O)O)C4CC4
• Molecular Formula: C20H18F3N3O2
• Molecular Weight: 389.4 g/mol

Description

2-(3-Cyclopropyl-6-(4-ethylphenyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid is a useful research compound. Its molecular formula is C20H18F3N3O2 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Cyclopropyl-6-(4-ethylphenyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Cyclopropyl-6-(4-ethylphenyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Characterization of Novel Compounds :

  • A study by Sanad et al. (2018) described the synthesis and characterization of new compounds incorporating a pyrazolo[3,4-b]pyridine moiety. This research demonstrates the versatile chemistry of such compounds, which may include the specified chemical.

• Applications in Anticancer Research :

  • Research by Nagender et al. (2016) synthesized novel pyrazolo[3,4-b]pyridine derivatives with potential anticancer properties. These derivatives were tested against human cancer cell lines, highlighting their possible applications in oncology.

• Antimicrobial Activity Studies :

  • Chandak et al. (2013) investigated a series of pyrazolo[3,4-b]pyridines for their antimicrobial properties, suggesting the potential of related compounds in addressing bacterial and fungal infections (Chandak et al., 2013).

• Molecular Docking and In Vitro Screening :

  • Flefel et al. (2018) conducted molecular docking and in vitro screening of novel pyridine derivatives, including pyrazolo[3,4-b]pyridine, to evaluate their antimicrobial and antioxidant activities (Flefel et al., 2018).

• Exploration of Chemical Synthesis Techniques :

  • Ghaedi et al. (2015) explored the synthesis of novel pyrazolo[3,4-b]pyridine products via the condensation of pyrazole-5-amine derivatives, showcasing the chemical versatility and the potential for creating a variety of related compounds (Ghaedi et al., 2015).

• Structural Analysis Using X-ray Diffraction :

  • Wang et al. (2017) reported on the X-ray powder diffraction data of a compound similar in structure to the specified chemical, providing insight into its crystalline structure and properties (Wang et al., 2017).